Cas no 1287753-43-8 (4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid)

• Product Name: 4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid
• CAS No: 1287753-43-8
• MF: C₁₀H₁₁BN₂O₂
• MW: 202.017542123795
• MDL: MFCD08059987
• CID: 1071503
• PubChem ID: 329775718
• Update Time: 2025-06-11

4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• [4-Methyl-2-(1H-pyrazol-1-yl)phenyl]boronic acid
• (4-Methyl-2-(1H-pyrazol-1-yl)phenyl)boronic acid
• (4-Methyl-2-(1H-pyrazol-1-yl)phenyl)boronicacid
• boronic acid, [4-methyl-2-(1H-pyrazol-1-yl)phenyl]-
• 1287753-43-8
• C10H11BN2O2
• 4-methyl-2-(pyrazol-1-yl)phenylboronic acid
• ALBB-011880
• MFCD08059987
• STK352581
• SCHEMBL15573902
• AKOS005173459
• (4-methyl-2-pyrazol-1-ylphenyl)boronic acid
• LS-03724
• CS-0175799
• [4-Methyl-2-(1H-pyrazol-1-yl)phenyl]boronic acid, AldrichCPR
• [4-?Methyl-?2-?(1H-?pyrazol-?1-?yl)?phenyl]?boronic acid
• AT12696
• 4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid

• MDL： MFCD08059987
• Inchi： 1S/C10H11BN2O2/c1-8-3-4-9(11(14)15)10(7-8)13-6-2-5-12-13/h2-7,14-15H,1H3
• InChI Key： BFWQHIWBRDBMQI-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(C)=CC=1N1C=CC=N1)O

Computed Properties

• Exact Mass: 202.09100
• Monoisotopic Mass: 202.0913578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28000
• LogP: -0.13950

4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid

Introduction to 4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid (CAS No. 1287753-43-8)

4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 1287753-43-8, features a phenyl ring substituted with a methyl group and a pyrazole moiety, linked to a boronic acid functional group. The boronic acid moiety is particularly noteworthy, as it serves as a versatile handle for various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

The structural configuration of 4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid imparts distinct electronic and steric properties to the molecule. The presence of the pyrazole ring introduces a nitrogen-rich heterocyclic system, which can influence the compound's interaction with biological targets. This feature makes it an attractive candidate for drug discovery and development, particularly in the design of small-molecule inhibitors and probes. The methyl group on the phenyl ring further modulates the electronic distribution, potentially enhancing the compound's binding affinity and selectivity in biological assays.

In recent years, there has been growing interest in the application of boronic acids in medicinal chemistry and materials science. Boronic acids are known for their ability to form stable complexes with diols, a property that has been exploited in various diagnostic and therapeutic applications. For instance, boron-containing compounds have been investigated for their potential in targeted cancer therapies, where they can act as substrates for enzymes such as glycosidases or kinases. The 4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid (CAS No. 1287753-43-8) is no exception and has been explored in several preclinical studies for its potential pharmacological activity.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The boronic acid functionality allows for facile coupling with aryl halides or alkynes via cross-coupling reactions, enabling the construction of diverse aromatic scaffolds. This capability is particularly valuable in drug discovery pipelines, where rapid access to structurally diverse libraries is essential for identifying lead compounds. Furthermore, the pyrazole moiety can serve as a pharmacophore, contributing to specific interactions with biological targets such as enzymes or receptors.

Recent studies have highlighted the role of 4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid (CAS No. 1287753-43-8) in developing novel materials with tailored properties. For example, boronic acids have been incorporated into polymers and coatings to create stimuli-responsive materials that can undergo reversible changes upon exposure to specific environmental conditions. These materials have potential applications in smart devices, sensors, and drug delivery systems. The unique combination of functional groups in this compound makes it an excellent candidate for such applications, offering both stability and reactivity under appropriate conditions.

The synthesis of 4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid typically involves multi-step organic transformations starting from readily available precursors. Key steps often include halogenation of the phenyl ring followed by Suzuki-Miyaura coupling with a pyrazole boronic acid derivative. The presence of the methyl group requires careful consideration during synthesis to ensure regioselectivity and high yields. Advances in synthetic methodologies have significantly improved the efficiency and scalability of producing this compound, making it more accessible for research and industrial applications.

In conclusion, 4-Methyl-2-(1H-pyrazol-1-yl)phenylboronic Acid (CAS No. 1287753-43-8) is a versatile organoboron compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for drug discovery, material design, and chemical synthesis. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.